ethyl 4-(2,2-difluoroethenyl)benzoate

• IUPAC Name: ethyl 4-(2,2-difluoroethenyl)benzoate
• InChI: InChI=1S/C11H10F2O2/c1-2-15-11(14)9-5-3-8(4-6-9)7-10(12)13/h3-7H,2H2,1H3
• InChI Key: PSXDUUVMBVLLAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C=C(F)F
• Molecular Formula: C11H10F2O2
• Molecular Weight: 212.19 g/mol

Description

Ethyl 4-(2,2-difluoroethenyl)benzoate, also known as 2,2-Difluoro-4-ethylbenzoic acid ethyl ester, is a synthetic compound that has a variety of applications in the scientific research field. It is a fluorinated aromatic ester that is characterized by its low boiling point and low vapor pressure, making it an ideal compound for use in gas chromatography. It has also been used in a variety of other scientific research applications, including as a reagent in chemical synthesis and as a substrate for enzyme assays.

Scientific Research Applications

Ethyl 4-(2,2-difluoroethenyl)benzoate has a variety of applications in the scientific research field. It has been used as a reagent in chemical synthesis, as a substrate for enzyme assays, and as a component of gas chromatography. It is also used as a fluorescent probe for imaging living cells and as a marker for studying the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of ethyl 4-(2,2-difluoroethenyl)benzoate is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes, such as those involved in the metabolism of drugs. In addition, it is thought to act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that the compound may have beneficial effects on the cardiovascular system, as it has been shown to reduce blood pressure in animal studies. In addition, it has been shown to reduce inflammation and oxidative stress in cell culture studies.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(2,2-difluoroethenyl)benzoate in lab experiments include its low boiling point and low vapor pressure, which make it an ideal compound for use in gas chromatography. In addition, it is a relatively stable compound and does not react with other compounds in solution. The main limitation of using the compound in lab experiments is the lack of knowledge about its mechanism of action and potential side effects.

Future Directions

The potential future directions for the use of ethyl 4-(2,2-difluoroethenyl)benzoate include further research into its mechanism of action and potential therapeutic benefits. In addition, further research into its use as a fluorescent probe for imaging living cells and as a marker for studying the pharmacokinetics of drugs is needed. Other potential future directions include exploring the potential use of the compound in drug delivery systems and investigating its potential use as an antioxidant and anti-inflammatory agent.

Synthesis Methods

Ethyl 4-(2,2-difluoroethenyl)benzoate can be synthesized by reacting 2,2-difluoroacetic acid with ethylbenzene in the presence of an acid catalyst such as sulfuric acid. The reaction proceeds via an esterification reaction, where the acid catalyst protonates the alcohol, resulting in the formation of an alkoxide intermediate. This intermediate then reacts with the 2,2-difluoroacetic acid to form this compound.